Cas no 58888-93-0 (4-propylheptanamide)

• Product Name: 4-propylheptanamide
• CAS No: 58888-93-0
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 1612935
• PubChem ID: 3041945
• Update Time: 2025-04-21

4-propylheptanamide Chemical and Physical Properties

Names and Identifiers

• 4-propylheptanamide
• BRN 2239117
• 58888-93-0
• Heptanamide, 4-propyl-
• Dipropylbutyramide
• SCHEMBL6393563
• Dipropylbutyramide [French]
• DTXSID40207596
• HCMKEJFDFDFAHN-UHFFFAOYSA-N

• Inchi： 1S/C10H21NO/c1-3-5-9(6-4-2)7-8-10(11)12/h9H,3-8H2,1-2H3,(H2,11,12)
• InChI Key： HCMKEJFDFDFAHN-UHFFFAOYSA-N
• SMILES： O=C(CCC(CCC)CCC)N

Computed Properties

• Exact Mass: 171.16243
• Monoisotopic Mass: 171.162314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 2.9

Experimental Properties

• Density: 0.879
• Boiling Point: 305°C at 760 mmHg
• Flash Point: 138.3°C
• Refractive Index: 1.445
• PSA: 43.09